Cas no 1046757-33-8 (3-(4-Methyl-1-piperidinyl)-3-oxo-1-propanamine Hydrochloride)

• Product Name: 3-(4-Methyl-1-piperidinyl)-3-oxo-1-propanamine Hydrochloride
• CAS No: 1046757-33-8
• MF: C₉H₁₉ClN₂O
• MW: 206.712961435318
• MDL: MFCD13562046
• CID: 1075665
• PubChem ID: 45923226
• Update Time: 2025-04-20

3-(4-Methyl-1-piperidinyl)-3-oxo-1-propanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-(4-methyl-1-piperidinyl)-1-propanone hydrochloride
• 3-amino-1-(4-methylpiperidin-1-yl)propan-1-onehydrochloride
• BS-37184
• 3-(4-METHYL-1-PIPERIDINYL)-3-OXO-1-PROPANAMINE HYDROCHLORIDE
• SB44081
• 3-amino-1-(4-methylpiperidin-1-yl)propan-1-one;hydrochloride
• 3-amino-1-(4-methylpiperidin-1-yl)propan-1-one hydrochloride
• 3-Amino-1-(4-methyl-1-piperidinyl)-1-propanonehydrochloride
• AKOS000100007
• [3-(4-Methyl-1-piperidinyl)-3-oxopropyl]amine HCl
• WRB75733
• [3-(4-methyl-1-piperidinyl)-3-oxopropyl]amine hydrochloride
• 1046757-33-8
• MFCD13562046
• 3-(4-Methyl-1-piperidinyl)-3-oxo-1-propanamine Hydrochloride

• MDL： MFCD13562046
• Inchi： 1S/C9H18N2O.ClH/c1-8-3-6-11(7-4-8)9(12)2-5-10;/h8H,2-7,10H2,1H3;1H
• InChI Key： BFFHMHAIHADKCE-UHFFFAOYSA-N
• SMILES： Cl.O=C(CCN)N1CCC(C)CC1

Computed Properties

• Exact Mass: 206.1185909g/mol
• Monoisotopic Mass: 206.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų